Cas no 22216-44-0 (4-Methoxy-3-nitrobenzylthioacetic Acid)

• Product Name: 4-Methoxy-3-nitrobenzylthioacetic Acid
• CAS No: 22216-44-0
• MF: C₁₀H₁₁NO₅S
• MW: 257.263041734695
• MDL: MFCD09971670
• CID: 51995
• PubChem ID: 25625428
• Update Time: 2025-11-03

4-Methoxy-3-nitrobenzylthioacetic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-nitrobenzylthioacetic acid
• 2-[[(4-Methoxy-3-nitrophenyl)methyl]thio]acetic acid
• (4-METHOXY-3-NITROBENZYL)THIO]ACETIC ACID
• 3-(4-methoxy-3-nitrophenyl)propanethioic S-acid
• 2-(4-methoxy-3-nitrobenzylthio)acetic acid
• Acetic acid,2-[[(4-methoxy-3-nitrophenyl)methyl]thio]
• 2-((4-Methoxy-3-nitrobenzyl)thio)acetic acid
• [(4-methoxy-3-nitrobenzyl)thio]acetic acid
• 2-{[(4-methoxy-3-nitrophenyl)methyl]sulfanyl}acetic acid
• Acetic acid, 2-[[(4-methoxy-3-nitrophenyl)methyl]thio]-
• 2993AH
• NE39145
• 216M440
• Z361993866
• 2-(4-Methoxy-3-nitrobenzylthio)acetic acid, 4-Methoxy-3-nitrobenzylthioacetic acid
• 4-Methoxy-3-nitrobenzylthioacetic Acid

• MDL： MFCD09971670
• Inchi： 1S/C10H11NO5S/c1-16-9-3-2-7(4-8(9)11(14)15)5-17-6-10(12)13/h2-4H,5-6H2,1H3,(H,12,13)
• InChI Key： YKRCQUVMNDWKPL-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSCC1=CC=C(OC)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 257.03600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 280
• Topological Polar Surface Area: 118

Experimental Properties

• Color/Form: Not available
• Density: 1.404
• Melting Point: Not available
• Boiling Point: 470.2±40.0 °C at 760 mmHg
• Flash Point: 238.2±27.3 °C
• PSA: 117.65000
• LogP: 2.44440
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• pka: 3.68±0.10(Predicted)

4-Methoxy-3-nitrobenzylthioacetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Methoxy-3-nitrobenzylthioacetic Acid

Research Brief on 4-Methoxy-3-nitrobenzylthioacetic Acid (CAS: 22216-44-0): Recent Advances and Applications

4-Methoxy-3-nitrobenzylthioacetic Acid (CAS: 22216-44-0) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential uses in drug development.

Recent studies have highlighted the role of 4-Methoxy-3-nitrobenzylthioacetic Acid as a versatile intermediate in the synthesis of more complex molecules. Its nitro and methoxy functional groups make it a valuable building block for the development of novel pharmaceuticals, particularly in the areas of anti-inflammatory and anticancer agents. Researchers have successfully utilized this compound in the design of targeted drug delivery systems, leveraging its ability to interact with specific biological targets.

One of the key advancements in the application of 4-Methoxy-3-nitrobenzylthioacetic Acid is its incorporation into prodrug formulations. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit enhanced bioavailability and reduced toxicity, making them promising candidates for further clinical evaluation. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its derivatives, ensuring high purity and consistency in research outcomes.

In addition to its pharmaceutical applications, 4-Methoxy-3-nitrobenzylthioacetic Acid has also been investigated for its potential in chemical biology. Recent research has explored its role as a modulator of enzyme activity, particularly in pathways related to oxidative stress and inflammation. These findings open new avenues for the development of therapeutic agents targeting chronic inflammatory diseases and neurodegenerative disorders.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 4-Methoxy-3-nitrobenzylthioacetic Acid for clinical use. Future research directions may include the exploration of novel synthetic routes to improve yield and scalability, as well as further in vivo studies to validate its efficacy and safety. Collaborative efforts between academia and industry will be crucial in translating these laboratory findings into practical therapeutic solutions.

In conclusion, 4-Methoxy-3-nitrobenzylthioacetic Acid (CAS: 22216-44-0) represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its diverse applications, from drug development to enzyme modulation, underscore its potential as a key player in future therapeutic innovations. Continued research and development efforts will be essential to fully unlock its capabilities and bring its benefits to patients worldwide.